Cas no 4388-92-5 (3-oxohexanenitrile)

3-oxohexanenitrile Properties

Names and Identifiers

• Hexanenitrile, 3-oxo-
• 3-OXOHEXANENITRILE
• 3-oxahexanenitrile
• 3-oxo-hexanenitrile
• 3-Oxo-hexannitril
• 3-oxohexanonitrile
• Butanoylacetonitrile
• Cyanopentanone
• Hexanenitrile,3-oxo
• 3-AMINO-1-N-FMOC-PIPERIDINEHYDROCHLORIDE
• AKOS007929914
• 1-cyanopentan-2-one
• Hexanenitrile, 4-oxo-
• 14274-30-7
• SCHEMBL81781
• 4388-92-5
• DTXSID30931616
• FKRWZYAOIGUMNA-UHFFFAOYSA-N
• EN300-84415
• +Expand

• InChIKey： FKRWZYAOIGUMNA-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9NO/c1-2-3-6(8)4-5-7/h2-4H2,1H3
• SMILES： O=C(CCC)CC#N

Computed Properties

• Exact Mass: 111.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 111.068413911g/mol
• Heavy Atom Count: 8
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• LogP: 1.26928
• PSA: 40.86000
• Refractive Index: 1.419
• Boiling Point: 68°C/0.5mm
• Flash Point: 55.5°C
• Density: 0.941

3-oxohexanenitrile Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

3-oxohexanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%